Cas no 2139-89-1 (ethyl (acetyloxy)carbamate)

• Product Name: ethyl (acetyloxy)carbamate
• CAS No: 2139-89-1
• MF: C₅H₉NO₄
• MW: 147.129261732101
• CID: 1404817
• PubChem ID: 164938
• Update Time: 2025-04-20

ethyl (acetyloxy)carbamate Chemical and Physical Properties

Names and Identifiers

• ethyl (acetyloxy)carbamate
• Carbamic acid, (acetyloxy)-, ethyl ester
• carbamic acid, N-(acetyloxy)-, ethyl ester
• Ethyl acetoxycarbamate
• (acetyloxy)-Carbamic acid, ethyl ester
• 2139-89-1
• DTXSID30175654
• SCHEMBL179862
• PWDCNDKCDGSDGY-UHFFFAOYSA-N

• Inchi： 1S/C5H9NO4/c1-3-9-5(8)6-10-4(2)7/h3H2,1-2H3,(H,6,8)
• InChI Key： PWDCNDKCDGSDGY-UHFFFAOYSA-N
• SMILES： O(C(NOC(C)=O)=O)CC

Computed Properties

• Exact Mass: 147.05317
• Monoisotopic Mass: 147.05315777g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 64.6Ų

Experimental Properties

• PSA: 64.63